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Introduction

llaprazole sodium is a potent, orally active proton pump inhibitor (PPI) used in the treatment of
gastric acid-related disorders such as gastric and duodenal ulcers, and gastroesophageal
reflux disease (GERD).[1][2][3] It belongs to the class of benzimidazole compounds and exerts
its therapeutic effect by irreversibly inhibiting the H+/K+-ATPase (proton pump) in gastric
parietal cells.[1][3][4] This guide provides an in-depth overview of the chemical properties,
structure, and analytical methodologies for llaprazole sodium.

Chemical Structure and Properties

llaprazole sodium is the sodium salt of llaprazole.[5] The chemical name is sodium;2-[(4-
methoxy-3-methylpyridin-2-yl)methylsulfinyl]-5-pyrrol-1-ylbenzimidazol-3-ide.[6][7] It is
characterized as a white crystalline powder.[1]

Table 1: Physicochemical Properties of llaprazole Sodium
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Property Value Reference(s)
Molecular Formula C19H17N4NaO2s [41elr1sl
Molecular Weight 388.4 g/mol [61[71[8]

Exact Mass 388.09699125 Da [718]

CAS Number 172152-50-0 [4][7][9]

sodium 2-[(4-methoxy-3-
methyl-2-

IUPAC Name o ) [718]
pyridinyl)methylsulfinyl]-5-

pyrrol-1-ylbenzimidazol-1-ide

Topological Polar Surface Area  77.2 A2 [61[71[8]
Hydrogen Bond Donor Count 0 [6]
Hydrogen Bond Acceptor

ydrog p 5 (6]
Count
Rotatable Bond Count 5 [6]

Mechanism of Action

llaprazole is a prodrug that, after oral administration, is absorbed and selectively accumulates
in the acidic environment of the parietal cells of the stomach.[2][3] In this acidic milieu, it is
converted to its active sulfenamide form.[2][9][10] This active metabolite then forms a covalent
disulfide bond with cysteine residues on the H+/K+-ATPase enzyme.[2][3] This binding is
irreversible and effectively inactivates the proton pump, which is the final step in the pathway of
gastric acid secretion.[1][2] By blocking this enzyme, llaprazole sodium significantly reduces
the secretion of gastric acid into the stomach lumen.[1][2] This prolonged inhibition allows for
the healing of acid-related damage to the gastrointestinal mucosa.[1][3]
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Mechanism of action of llaprazole sodium.

Biological Activity
llaprazole sodium is a potent inhibitor of the H+/K+-ATPase. In vitro and in vivo studies have

demonstrated its efficacy in inhibiting gastric acid secretion.

Table 2: Biological Activity of llaprazole Sodium
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Assay Species/System Value Reference(s)
IC50 (H+/K+-ATPase Rabbit parietal cell
- . 6 UM [4][5][11]
inhibition) preparation
IC50 (14C- _ _ _
) ) Histamine stimulated
aminopyrine ) 9nM [9][11]
) parietal cells
accumulation)
ED50 (Intraduodenal ]
L ) Fistular rats 0.43 mg/kg [O1[11]
administration)
ED50 (Intravenous )
S Anesthetized rats 1.2 mg/kg [11]
injection)
ED50 (Pentagastrin- ] ]
Anesthetized rats (i.d.) 2.1 mg/kg [O1[11]

stimulated secretion)

Experimental Protocols
Synthesis of llaprazole Sodium Intermediate

A common method for the synthesis of an llaprazole intermediate, 5-(1H-pyrrol-1-yl)-2-[(4-

methoxy-3-methyl-2-pyridyl)-methylthio]-1H-benzimidazole, is described in the patent literature.

[12]

Protocol:

e Reaction Setup: Add 5-(1H-pyrrol-1-yl)-2-mercaptobenzimidazole to a reaction vessel

containing a solution of sodium hydroxide in deionized water.

» Heating and Stirring: Heat the mixture to 40°C with continuous stirring.[12]

o Addition of Second Reactant: Prepare a mixed solution of 2-chloromethyl-4-methoxy-3-

methylpyridine hydrochloride in deionized water.

¢ Reaction: Add the pyridinyl compound solution to the reaction vessel. Allow the reaction to

proceed to completion.
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e Isolation: The resulting product, 5-(1H-pyrrol-1-yl)-2-[(4-methoxy-3-methyl-2-pyridyl)-
methylthio]-1H-benzimidazole, will precipitate.

 Purification: Wash the precipitate with deionized water and dry to obtain the purified
intermediate.[12]
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5-(1H-pyrrol-1-yl)-2-mercaptobenzimidazole 2-chloromethyl-4-methoxy-3-methylpyridine HCI
+ NaOH solution + Deionized Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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